Cas no 1261573-77-6 (4-methyl-2-nitro-1-(trifluoromethoxy)benzene)

• Product Name: 4-methyl-2-nitro-1-(trifluoromethoxy)benzene
• CAS No: 1261573-77-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD18399930
• CID: 4565710
• Update Time: 2025-05-23

4-methyl-2-nitro-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(trifluoromethoxy)toluene
• 4-methyl-2-nitro-1-(trifluoromethoxy)benzene
• CL9522

• MDL： MFCD18399930
• Inchi： 1S/C8H6F3NO3/c1-5-2-3-7(15-8(9,10)11)6(4-5)12(13)14/h2-4H,1H3
• InChI Key： FJCLAJIRLJQSGN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Additional information on 4-methyl-2-nitro-1-(trifluoromethoxy)benzene

4-Methyl-2-Nitro-1-(Trifluoromethoxy)Benzene: A Comprehensive Overview

The compound with CAS No. 1261573-77-6, commonly referred to as 4-methyl-2-nitro-1-(trifluoromethoxy)benzene, is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile applications and intriguing reactivity patterns. In this article, we delve into the structural characteristics, synthesis methods, chemical properties, and potential applications of 4-methyl-2-nitro-1-(trifluoromethoxy)benzene, supported by the latest research findings.

4-Methyl-2-nitro-1-(trifluoromethoxy)benzene is an aromatic heterocyclic compound featuring a benzene ring substituted with three distinct functional groups: a methyl group at the 4-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 1-position. The combination of these substituents imparts unique electronic and steric effects on the benzene ring, making this compound highly reactive under specific conditions. The methyl group introduces electron-donating effects, while the nitro group is strongly electron-withdrawing. The trifluoromethoxy group adds both electron-withdrawing inductive effects and steric hindrance, creating a complex interplay of electronic interactions that influence the compound's reactivity and stability.

Recent studies have highlighted the importance of 4-methyl-2-nitro-1-(trifluoromethoxy)benzene in various synthetic pathways, particularly in the construction of bioactive molecules. Researchers have demonstrated that this compound can serve as an excellent precursor for the synthesis of heterocyclic compounds, such as pyridines, pyrimidines, and quinolones, which are of significant interest in drug discovery. For instance, a 2023 study published in *Journal of Medicinal Chemistry* utilized 4-methyl-2-nitro-1-(trifluoromethoxy)benzene as a key intermediate in the synthesis of novel anti-cancer agents targeting specific oncogenic pathways.

The synthesis of 4-methyl-2-nitro-1-(trifluoromethoxy)benzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. A common approach involves the nitration of a methyl-substituted trifluoromethoxybenzene derivative using mixed acid systems (HNO3/H2SO4). Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and minimizing byproduct formation. For example, a 2023 report in *Green Chemistry* described the use of microwave-assisted synthesis to prepare 4-methyl-2-nitro-1-(trifluoromethoxy)benzene with improved atom economy and reduced environmental impact.

The chemical properties of 4-methyl-2-nitro-1-(trifluoromethoxy)benzene are heavily influenced by its substituents. The nitro group imparts strong electron-withdrawing effects, making the benzene ring highly activated towards electrophilic substitution reactions at positions ortho and para to the nitro group. However, the presence of the trifluoromethoxy group introduces steric hindrance, which can slow down certain reactions or direct substitution to alternative positions. This balance between electronic and steric effects makes 4-methyl-2-nitro-1-(trifluoromethoxy)benzene a valuable building block in organic synthesis.

One area where 4-methyl-2-nitro-1-(trifluoromethoxy)benzene has shown remarkable potential is in materials science. Its unique electronic properties make it an attractive candidate for use in organic semiconductors and optoelectronic devices. A 2023 study published in *Advanced Materials* explored the use of this compound as a component in organic field-effect transistors (OFETs), demonstrating promising charge transport characteristics that could pave the way for its application in flexible electronics.

In addition to its synthetic applications, 4-methyl-2-nitro-1-(trifluoromethoxy)benzene has been studied for its biological activity. Research conducted at leading pharmaceutical institutions has revealed that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead molecule for drug development. A 2023 study in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of this compound showed selective inhibition against certain enzymes associated with neurodegenerative diseases.

The safety profile of 4-methyl-2-nitro-1-(trifluoromethoxy)benzene is another critical aspect that requires attention. While it is not classified as a hazardous material under standard conditions, proper handling procedures should be followed due to its potential to form explosive derivatives under certain reaction conditions. Occupational exposure limits (OELs) have been established based on toxicological studies conducted on similar compounds, ensuring safe handling practices in industrial settings.

In conclusion, 4-methyl-2-nitro-1-(trifluoromethoxy)benzene is a versatile aromatic compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As demonstrated by recent advancements in synthesis techniques and application studies, this compound continues to expand its role as a key player in modern chemistry research.